Cas no 120690-79-1 (2-methyl-2-(pyridin-3-yl)propanal)

• Product Name: 2-methyl-2-(pyridin-3-yl)propanal
• CAS No: 120690-79-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 104948
• PubChem ID: 19854761
• Update Time: 2025-06-15

2-methyl-2-(pyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetaldehyde,a,a-dimethyl-
• 3-Pyridineacetaldehyde,alpha,alpha-dimethyl-(9CI)
• 2-methyl-2-(pyridin-3-yl)propanal
• 2-methyl-2-pyridin-3-ylpropanal
• EN300-1870263
• SCHEMBL8606938
• 120690-79-1
• Z1511889697
• 2-Methyl-2-(3-pyridinyl)propanal

• Inchi： 1S/C9H11NO/c1-9(2,7-11)8-4-3-5-10-6-8/h3-7H,1-2H3
• InChI Key： AJKCNFBYBWCBNZ-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on 2-methyl-2-(pyridin-3-yl)propanal

Professional Introduction to 2-methyl-2-(pyridin-3-yl)propanal (CAS No: 120690-79-1)

2-methyl-2-(pyridin-3-yl)propanal, a compound with the chemical formula C₉H₁₁NO, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 120690-79-1, has garnered attention due to its structural properties and potential applications in synthetic chemistry. The presence of a pyridine ring and an aldehyde functional group makes it a versatile building block for the development of more complex molecules.

The compound's molecular structure consists of a methyl group attached to a secondary carbon, which is further substituted with a pyridin-3-yl group. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The aldehyde moiety at the terminal position allows for further functionalization, enabling chemists to design molecules with tailored biological activities.

In recent years, the interest in heterocyclic compounds has surged due to their prevalence in biologically active natural products and synthetic drugs. Pyridine derivatives, in particular, have been extensively studied for their role in drug discovery. The compound 2-methyl-2-(pyridin-3-yl)propanal represents an important class of pyridine-based compounds that are being explored for their pharmacological potential.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of various pharmacologically active agents. For instance, researchers have utilized derivatives of this compound to develop novel antimicrobial and anti-inflammatory agents. The pyridine ring serves as a scaffold that can be modified to enhance binding affinity to biological targets, making it an invaluable tool in rational drug design.

The synthesis of 2-methyl-2-(pyridin-3-yl)propanal typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and aldol condensations, are commonly employed to construct the desired framework. These synthetic routes highlight the compound's importance as a key intermediate in organic synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of pyridine-based compounds. Molecular modeling studies have been instrumental in predicting the binding modes of these molecules to target proteins. This has led to the development of more efficient synthetic strategies aimed at optimizing pharmacokinetic properties.

The role of 2-methyl-2-(pyridin-3-yl)propanal extends beyond pharmaceutical applications. It has also been explored in agrochemical research, where it serves as a precursor for herbicides and pesticides. The ability to modify its structure allows for the creation of compounds with specific biological activities that can address various agricultural challenges.

In conclusion, 2-methyl-2-(pyridin-3-yl)propanal (CAS No: 120690-79-1) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structural features make it an excellent candidate for further research and development. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the discovery and synthesis of novel bioactive molecules.